Cas no 885274-06-6 (4-Oxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester)

4-Oxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester structure
885274-06-6 structure
Product Name:4-Oxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester
CAS No:885274-06-6
MF:C13H13NO3
MW:231.247223615646
CID:711090
PubChem ID:577300
Update Time:2025-04-19

4-Oxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester
    • 5-p-Tolyl-oxazole-4-carboxylic acid ethyl ester
    • ethyl 5-(4-methylphenyl)-1,3-oxazole-4-carboxylate
    • ETHYL 5-(P-TOLYL)OXAZOLE-4-CARBOXYLATE
    • Oxazole-4-carboxylic acid,5-(4-methylphenyl)-,ethyl ester
    • DB-077563
    • ETHYL5-(P-TOLYL)OXAZOLE-4-CARBOXYLATE
    • AKOS010897381
    • Ethyl 5-(4-methylphenyl)-1,3-oxazole-4-carboxylate #
    • 885274-06-6
    • Oxazole-4-carboxylic acid, 5-(4-methylphenyl)-, ethyl ester
    • AB04783
    • DGLJLPRCZCJLMW-UHFFFAOYSA-N
    • Inchi: 1S/C13H13NO3/c1-3-16-13(15)11-12(17-8-14-11)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
    • InChI Key: DGLJLPRCZCJLMW-UHFFFAOYSA-N
    • SMILES: O1C=NC(C(=O)OCC)=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 231.09000
  • Monoisotopic Mass: 231.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33000
  • LogP: 2.82670

4-Oxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Oxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester Pricemore >>

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